molecular formula C13H26N4 B8410816 5-dodecyl-1H-tetrazole

5-dodecyl-1H-tetrazole

Cat. No.: B8410816
M. Wt: 238.37 g/mol
InChI Key: BZPBWSWQQGPODG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Dodecyl-1H-tetrazole is a mono-substituted tetrazole derivative characterized by a dodecyl (C₁₂H₂₅) chain at the 5-position of the tetrazole ring. Tetrazoles, heterocyclic compounds with a five-membered ring containing four nitrogen atoms, are widely studied for their versatility in pharmaceuticals, materials science, and coordination chemistry . The substitution pattern (e.g., mono-, 1,5H-, or 2,5H-disubstituted) significantly influences their physicochemical and biological properties.

This contrasts with polar substituents like carboxylic acid surrogates (e.g., 5-(1H-tetrazol-5-yl)-1H-indole), which are used to improve metabolic stability in medicinal chemistry .

Properties

Molecular Formula

C13H26N4

Molecular Weight

238.37 g/mol

IUPAC Name

5-dodecyl-2H-tetrazole

InChI

InChI=1S/C13H26N4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-17-15-13/h2-12H2,1H3,(H,14,15,16,17)

InChI Key

BZPBWSWQQGPODG-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCC1=NNN=N1

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Differences

The table below summarizes key structural and functional differences between 5-dodecyl-1H-tetrazole and analogous compounds:

Compound Name Substituent Molecular Formula Molecular Weight (g/mol) Key Properties/Applications References
This compound C₁₂H₂₅ (alkyl) C₁₃H₂₅N₄ ~237.4 High lipophilicity; surfactant, drug delivery
5-Azido-1H-tetrazole N₃ (azido) CH₂N₅ 84.06 Energetic material; sensitive to stimuli
5-p-Tolyl-1H-tetrazole C₆H₄CH₃ (aryl) C₈H₈N₄ 160.18 Stable crystal structure; coordination chemistry
5-(Ethylthio)-1H-tetrazole SC₂H₅ (thioether) C₃H₆N₄S 130.17 Crystalline powder; intermediate in synthesis
5-Azido-3-nitro-1H-1,2,4-triazole N₃, NO₂ C₂HN₆O₂ 157.07 High-energy explosive; sensitive to friction

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